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Compound of Interest

Compound Name: 1,2-Butadienone, 3-methyl-

Cat. No.: B15446486

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective
handling of gaseous 1,2-Butadienone, 3-methyl-, also known as 3-Methyl-1,2-butadiene. This
highly volatile and flammable compound requires stringent safety measures and specialized
handling procedures in a laboratory setting.

Introduction

1,2-Butadienone, 3-methyl- (CAS No: 598-25-4) is a colorless, volatile liquid with a low boiling
point, meaning it readily forms a flammable gas at room temperature.[1][2] It is primarily used in
organic synthesis.[1] Due to its hazardous nature, including high flammability and potential
health risks, adherence to strict safety protocols is paramount.[2][3][4][5]

Quantitative Data Summary

A summary of the key quantitative data for 1,2-Butadienone, 3-methyl- is presented in the
table below for easy reference.
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Property Value Source
Molecular Formula C5H8 [1]
Molecular Weight 68.117 g/mol [6]
Boiling Point 40-41 °C (lit.) [11[2]
Melting Point -148 °C (lit.) [1112]
Density 0.694 g/mL at 25 °C (lit.) [1][2]
Vapor Pressure 473.6 hPa at 20 °C [2]
Flash Point -12 °C (closed cup) [2]
Lower Explosion Limit 1.5 %(V) [2]

Solubilit Soluble in ether, benzene,
olubili
Y acetone, ethanol.[1][2]

Safety Precautions and Hazard Management

3.1. Hazard Identification

o Flammability: Highly flammable liquid and vapor.[2][5] Vapors can form explosive mixtures
with air.[7]

o Health Hazards: Causes skin and serious eye irritation.[1][2][5] May cause respiratory
irritation.[2] May be fatal if swallowed and enters airways.[2]

e Environmental Hazards: Should not be released into the environment.[5]
3.2. Personal Protective Equipment (PPE)
o Eye Protection: Wear chemical safety goggles or a face shield meeting EN 166 standards.[3]

» Hand Protection: Wear chemically resistant gloves (e.g., Butyl rubber) complying with EN
374.[8]

» Body Protection: Wear a flame-retardant lab coat and closed-toe shoes.[2]
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» Respiratory Protection: Use a full-face respirator with appropriate cartridges if engineering
controls are insufficient or during emergency situations.[2]

3.3. Engineering Controls

o Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[3][5]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot
surfaces, and static discharge.[3][5][9] Use explosion-proof electrical equipment.[3][5]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[5]

Experimental Protocols

4.1. Protocol for Generating and Handling Gaseous 1,2-Butadienone, 3-methyl- in a Closed
System

This protocol describes a method for generating a controlled stream of gaseous 1,2-
Butadienone, 3-methyl- for use in reactions or analytical procedures.

Materials:

Liquid 1,2-Butadienone, 3-methyl-

 Inert gas supply (e.g., Nitrogen or Argon) with a regulator and flow meter
o Gas-tight syringes

e Schlenk line or similar inert atmosphere apparatus

o Reaction vessel or analytical instrument inlet

» Heating mantle with temperature controller

o Condenser with a cooling fluid supply
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e Scrubber or trap containing a suitable neutralizing agent (e.qg., activated carbon)

Procedure:

o System Setup: Assemble the apparatus in a chemical fume hood. The setup should consist
of a flask containing a small amount of liquid 1,2-Butadienone, 3-methyl-, connected to an
inert gas line. The outlet of the flask should be connected to the reaction vessel or
instrument, followed by a condenser and a scrubber before venting to the fume hood
exhaust.

 Inert Atmosphere: Purge the entire system with an inert gas to remove air and moisture.

e Vapor Generation: Gently heat the flask containing the liquid 1,2-Butadienone, 3-methyl-
using a heating mantle to a temperature slightly above its boiling point (40-41 °C).

o Gas Delivery: Control the flow of the inert gas through the flask to carry the gaseous
compound into the reaction vessel. The concentration of the gaseous analyte can be
controlled by adjusting the temperature and the inert gas flow rate.

o Condensation and Trapping: Any unreacted vapor exiting the reaction vessel should be
passed through a condenser to liquefy it, followed by a scrubber to trap any remaining
volatile compound before venting.

o Shutdown: Once the experiment is complete, turn off the heat source and allow the system
to cool down under the inert gas flow. Purge the system with inert gas to remove any
residual vapors.

4.2. Protocol for Transferring Liquid 1,2-Butadienone, 3-methyl-

Due to its high volatility, transferring the liquid requires care to minimize the release of
flammable vapors.

Materials:

o Sealed container of 1,2-Butadienone, 3-methyl-

o Gas-tight syringe with a long needle
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e Septum-sealed receiving vessel

e Inert gas supply

Procedure:

o Preparation: Ensure the receiving vessel is under a positive pressure of an inert gas.

e Syringe Purge: Purge the gas-tight syringe with inert gas several times to remove any air.

e Liquid Withdrawal: Carefully pierce the septum of the 1,2-Butadienone, 3-methyl- container
with the syringe needle and slowly withdraw the desired volume of liquid. The headspace of
the container should be backfilled with inert gas to prevent a vacuum.

o Transfer: Quickly and carefully transfer the liquid by injecting it through the septum of the
receiving vessel.

o Syringe Cleaning: Immediately rinse the syringe with a suitable solvent (e.g., acetone) in the
fume hood and purge with inert gas.

Visualizations

Experimental Workflow for Handling Gaseous 1,2-Butadienone, 3-methyl-
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Caption: Workflow for the safe generation and handling of gaseous 1,2-Butadienone, 3-
methyl-.

Logical Relationship of Safety Measures
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Caption: Interrelationship between hazards and control measures for safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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